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Compound of Interest

Compound Name: BS2G Crosslinker

Cat. No.: B8027657 Get Quote

BS2G Crosslinker Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using the BS2G

(Bis[sulfosuccinimidyl] glutarate) crosslinker.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for BS2G?

A1: BS2G is moisture-sensitive and should be stored in a desiccated environment at 4-8°C

upon receipt.[1] Before opening, the vial should be allowed to equilibrate to room temperature

to prevent moisture condensation, which can lead to hydrolysis of the crosslinker.[2] For long-

term storage (months to years), -20°C is recommended.[3]

Q2: At what pH should I perform my crosslinking reaction with BS2G?

A2: BS2G contains two sulfo-NHS ester groups that react with primary amines (e.g., lysine

residues) at a pH range of 7.0-9.0 to form stable amide bonds.[1][4][5] Reactions are

commonly performed in phosphate, carbonate-bicarbonate, HEPES, or borate buffers at pH

7.2-8.5.[6]

Q3: What buffers should I avoid when using BS2G?
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A3: Buffers containing primary amines, such as Tris or glycine, are not compatible with amine-

reactive crosslinkers like BS2G because they will compete with the target molecules for

reaction with the crosslinker.[6][7] These buffers can, however, be used to quench the reaction.

[2][6]

Q4: Is BS2G permeable to cell membranes?

A4: No, BS2G is a water-soluble crosslinker and is not cell membrane permeable.[4][8][9] This

makes it an ideal reagent for crosslinking proteins on the cell surface.[4][8]

Q5: What is the spacer arm length of BS2G?

A5: The spacer arm of BS2G is 7.7 Ångstroms.[2][3][4][8]

Hydrolysis Rate of BS2G in Aqueous Solution
The stability of BS2G in aqueous solution is primarily determined by the hydrolysis of its N-

hydroxysuccinimide (NHS) ester functional groups. The rate of hydrolysis is significantly

influenced by pH and temperature. While specific kinetic data for BS2G hydrolysis is not readily

available, the hydrolysis rates of NHS esters provide a strong indication of BS2G's stability.

Table 1: Half-life of NHS Ester Hydrolysis in Aqueous Solution

pH Temperature Half-life

7.0 0°C 4 to 5 hours

8.6 4°C 10 minutes

Data is for general N-

hydroxysuccinimide (NHS)

esters and serves as a proxy

for BS2G stability.[6][10]

The hydrolysis of the NHS ester competes with the desired crosslinking reaction with primary

amines.[10] This competing reaction becomes more pronounced at higher pH values.
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Problem: Low or No Crosslinking Yield

This is a common issue that can arise from several factors. Follow this troubleshooting

workflow to identify and resolve the problem.
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Start:
Low/No Crosslinking Yield

1. Check BS2G Reagent Integrity

2. Verify Buffer Composition

No Issue

Solution:
Use fresh, properly stored BS2G.
Equilibrate to RT before opening.

Issue Found3. Assess Protein Sample

No Issue

Solution:
Ensure buffer pH is 7.0-9.0.

Confirm buffer is free of primary amines (e.g., Tris, glycine).

Issue Found

4. Review Crosslinking Protocol

No Issue

Solution:
Confirm protein concentration.

Ensure accessible primary amines on target protein.

Issue Found

Solution:
Optimize BS2G:protein molar ratio.

Adjust incubation time and temperature.

Issue Found
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Preparation

Reaction

Quenching & Analysis

1. Prepare Protein Sample
in Amine-Free Buffer

(e.g., PBS, HEPES, pH 7.4)

2. Prepare Fresh BS2G Solution
(e.g., 50 mM in reaction buffer)

3. Add BS2G to Protein Sample
(e.g., 20-fold molar excess)

4. Incubate at Room Temperature
(30-60 minutes)

5. Quench Reaction
(add Tris or Glycine, e.g., 50 mM final)

6. Analyze Crosslinked Products
(e.g., SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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